Cas no 2228963-86-6 (2-(5-fluoro-2-nitrophenyl)ethane-1-thiol)

• Product Name: 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol
• CAS No: 2228963-86-6
• MF: C₈H₈FNO₂S
• MW: 201.218024253845
• CID: 6270044
• PubChem ID: 165627374
• Update Time: 2025-10-15

2-(5-fluoro-2-nitrophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol
• 2228963-86-6
• EN300-1793049

• Inchi： 1S/C8H8FNO2S/c9-7-1-2-8(10(11)12)6(5-7)3-4-13/h1-2,5,13H,3-4H2
• InChI Key： HUOLCOGQQXMTAE-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 201.02597783g/mol
• Monoisotopic Mass: 201.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8Ų

Additional information on 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol

Introduction to 2-(5-Fluoro-2-nitrophenyl)ethane-1-thiol (CAS No. 2228963-86-6)

2-(5-Fluoro-2-nitrophenyl)ethane-1-thiol, with the CAS number 2228963-86-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiol group, which imparts reactivity and functional versatility, and the presence of a fluorinated nitrophenyl moiety, which can influence its biological activity and physical properties.

The chemical structure of 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol consists of a thiol group (-SH) attached to an ethane chain, which is further substituted with a 5-fluoro-2-nitrophenyl ring. The thiol group is known for its nucleophilic properties and ability to form disulfide bonds, making it useful in various chemical reactions and biological processes. The fluorine atom in the nitrophenyl ring can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent research has focused on the potential of 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol as a building block for the synthesis of more complex molecules. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a precursor for the development of novel anti-inflammatory agents. The researchers found that derivatives of 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further drug development.

In addition to its medicinal applications, 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry A (2020) reported the synthesis of self-assembled monolayers (SAMs) using this compound. The thiol group allowed for strong binding to gold surfaces, while the fluorinated nitrophenyl moiety provided unique electronic and optical properties. These SAMs showed promise in applications such as sensors and nanoelectronics.

The synthesis of 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol typically involves multi-step reactions, including the formation of the nitrophenyl derivative and subsequent introduction of the thiol group. One common synthetic route involves the reaction of 5-fluoro-2-nitrobenzene with ethylene sulfide, followed by reduction to form the thiol. This process requires careful control of reaction conditions to ensure high yield and purity.

The physical properties of 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol, such as its melting point, boiling point, and solubility, are important for both synthetic chemistry and practical applications. It is generally a solid at room temperature with moderate solubility in organic solvents like dimethyl sulfoxide (DMSO). These properties make it suitable for use in solution-based reactions and formulations.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood. The compound should be stored in a cool, dry place away from incompatible materials.

The future outlook for 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol is promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other fields. For example, recent studies have investigated its use as a ligand in metal coordination complexes, which could lead to new catalysts or functional materials.

In conclusion, 2-(5-fluoro-2-nitrophenyl)ethane-1-thiol (CAS No. 2228963-86-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure provides a foundation for further research and development, making it an important molecule to watch in the coming years.